Cas no 30459-51-9 (6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one)

6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one structure

30459-51-9 structure

Product Name:6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one

CAS No:30459-51-9

MF:C₉H₈ClNOS

MW:213.683919906616

CID:323297

PubChem ID:268116

Update Time:2025-04-19

6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one
- 2(3H)-Benzothiazolone, 6-chloro-3-ethyl-
- 6-chloro-3-ethyl-1,3-benzothiazol-2-one
- AKOS022189272
- SCHEMBL11038312
- 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-one
- NSC-108216
- 30459-51-9
- NSC108216
- 6-chloro-3-ethyl-1,3-benzothiazol-2(3h)-one
- DTXSID00296188
- Inchi： 1S/C9H8ClNOS/c1-2-11-7-4-3-6(10)5-8(7)13-9(11)12/h3-5H,2H2,1H3
- InChI Key： PZMDLAXMHHIXFA-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC(N2CC)=O

Computed Properties

Exact Mass: 213.00164
Monoisotopic Mass: 213.0015127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 45.6Å²

Experimental Properties

PSA: 20.31

6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM154517-1g	6-chloro-3-ethylbenzo[d]thiazol-2(3H)-one	30459-51-9	95%	1g	$574	2021-06-09
Chemenu	CM154517-1g	6-chloro-3-ethylbenzo[d]thiazol-2(3H)-one	30459-51-9	95%	1g	$***	2023-03-31
Alichem	A059005211-1g	6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one	30459-51-9	95%	1g	$485.10	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1732801-1g	6-Chloro-3-ethylbenzo[d]thiazol-2(3h)-one	30459-51-9	98%	1g	￥5040.00	2024-08-02
Ambeed	A355428-1g	6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one	30459-51-9	95+%	1g	$480.0	2025-03-05

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